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Compound of Interest

Compound Name: Z-Homophe-OH

Cat. No.: B556137 Get Quote

For researchers, scientists, and professionals in drug development, the safe and compliant

disposal of laboratory chemicals is a critical aspect of operational safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the proper disposal of

Z-Homophe-OH, an amino acid derivative. While specific hazard classification for Z-
Homophe-OH is not readily available, it is prudent to handle it as a chemical substance

requiring professional disposal, following established laboratory safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE). This includes:

Safety glasses with side shields

Chemical-resistant gloves (e.g., nitrile)

A laboratory coat

Disposal activities should be conducted in a well-ventilated area, such as a chemical fume

hood, to minimize the potential for inhalation of any dust or aerosols.

Key Data Summary
While a comprehensive Safety Data Sheet (SDS) with detailed quantitative data for Z-
Homophe-OH is not publicly available, the following information has been compiled from
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various sources.

Property Value Reference

Chemical Name
Z-Homophe-OH; (S)-2-(Z-

amino)-4-phenylbutyric acid
[1]

CAS Number 127862-89-9 [1][2]

Molecular Formula C18H19NO4 [1][3]

Molecular Weight 313.35 g/mol [1][3]

Appearance Solid (form may vary)

Hazard Classification

Not explicitly classified in

available public documents.

Treat as a chemical waste.

Step-by-Step Disposal Protocol
The recommended method for the disposal of Z-Homophe-OH is through a licensed and

reputable chemical waste disposal company. This ensures compliance with federal, state, and

local environmental regulations.

Waste Segregation and Collection:

Solid Waste: Collect pure, uncontaminated Z-Homophe-OH waste in a dedicated,

sealable container appropriate for solid chemical waste.[4]

Contaminated Materials: Any items that have come into contact with the compound, such

as weighing paper, gloves, or wipes, should be collected in a separate, sealed container

labeled as chemical waste.[4][5]

Container Labeling:

Clearly label the waste container with the full chemical name: "Z-Homophe-OH" and its

CAS number: "127862-89-9".[6] The words "HAZARDOUS WASTE" should also be

included on the label.[6]
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Temporary Storage:

Store the sealed waste container in a designated chemical waste accumulation area.[4][5]

This area should be secure, well-ventilated, and away from incompatible materials.[4][5]

Professional Disposal:

Arrange for the collection and disposal of the waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

service.[4][5]

Documentation:

Maintain accurate records of the amount of Z-Homophe-OH disposed of and the date of

disposal.[5] Retain all documentation, including waste manifests, provided by the disposal

vendor for your records.[5]

Under no circumstances should this chemical be poured down the drain or disposed of in

regular trash.[7]

Spill Management
In the event of a spill, follow these procedures:

Small Spills:

Restrict access to the spill area.[5]

Wearing appropriate PPE, carefully sweep up the solid material to avoid generating dust.

[5]

Place the collected material and any contaminated cleaning supplies into a sealed

container labeled for chemical waste.[5]

Clean the spill area with a damp cloth, and dispose of the cloth as contaminated waste.[7]

Large Spills:
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Evacuate the immediate area and restrict access.[5]

Immediately notify your institution's EHS department or emergency response team.[5]

Ensure the area is well-ventilated, if safe to do so.[5]

Disposal Workflow and Spill Response Diagrams
The following diagrams illustrate the logical flow for the proper disposal of Z-Homophe-OH and

the response to a spill.

Z-Homophe-OH Disposal Workflow

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste
(Solid Z-Homophe-OH and
Contaminated Materials)

Segregate into
Labeled, Sealed Containers

Store in Designated
Chemical Waste Area

Arrange for Professional
Disposal via EHS

Maintain Disposal
Records

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_BOC_L_Phenylalanine_d8_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_BOC_L_Phenylalanine_d8_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_BOC_L_Phenylalanine_d8_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b556137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Workflow for the proper disposal of Z-Homophe-OH.

Z-Homophe-OH Spill Response
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Logical flow for responding to spills of Z-Homophe-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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